2-(2-fluorophenoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(piperidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O3/c21-16-9-3-5-11-18(16)26-14-19(24)22-17-10-4-2-8-15(17)20(25)23-12-6-1-7-13-23/h2-5,8-11H,1,6-7,12-14H2,(H,22,24)
• InChI Key: CFNZBCYCNXTYBI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

2-(2-fluorophenoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]acetamide, commonly known as FPhPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of FPhPA is not yet fully understood. However, studies have shown that it may work by inhibiting certain enzymes and proteins that are involved in inflammation and cell growth.
Biochemical and Physiological Effects
FPhPA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and cell growth in vitro, as well as in animal models. Additionally, FPhPA has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPhPA is its potential as a drug candidate for various diseases. However, one limitation of FPhPA is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on FPhPA. One potential area of research is the development of new drug candidates based on FPhPA. Additionally, further studies are needed to fully understand the mechanism of action of FPhPA and its potential applications in various scientific fields.

Synthesis Methods

FPhPA can be synthesized using a method that involves the reaction of 2-fluoroanisole with 2-aminobenzophenone in the presence of a base. The resulting product is then reacted with piperidine-1-carboxylic acid N-hydroxysuccinimide ester to yield FPhPA.

Scientific Research Applications

FPhPA has been extensively studied for its potential applications in various scientific fields. One of its primary uses is in the development of new drugs for the treatment of various diseases. FPhPA has been shown to have potential as an anti-inflammatory agent, as well as a treatment for cancer and neurological disorders.